Cas no 2920-08-3 (ethyl isocyanopropionate 97)

ethyl isocyanopropionate 97 structure
Product name:ethyl isocyanopropionate 97
ethyl isocyanopropionate 97 Chemical and Physical Properties
Names and Identifiers
-
- ethyl isocyanopropionate 97
- propanoic acid, 3-isocyano-, ethyl ester
- 2920-08-3
- DTXSID10374527
- EN300-7349758
- J-017429
- AKOS015915315
- Ethyl isocyanopropionate
- Ethyl 3-isocyanopropanoate
- MFCD02664655
- Ethyl-3-isocyanopropionate
- SCHEMBL3635424
- AKOS001476110
- GS-0335
- (ethoxycarbonyl )ethyl isocyanide
- ETHYL ISOCYANOPROPIONATE 97
-
- MDL: MFCD02664655
- Inchi: InChI=1S/C6H9NO2/c1-3-9-6(8)4-5-7-2/h3-5H2,1H3
- InChI Key: OWGWPQZQJKIGCB-UHFFFAOYSA-N
- SMILES: CCOC(=O)CC[N+]#[C-]
Computed Properties
- Exact Mass: 127.06337
- Monoisotopic Mass: 127.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54.4
- Tautomer Count: 5
Experimental Properties
- Color/Form: Not determined
- Density: 0.999 g/mL at 25 °C(lit.)
- Boiling Point: 210 °C(lit.)
- Flash Point: Fahrenheit: 190.4 ° f
Celsius: 88 ° c - Refractive Index: n20/D 1.422(lit.)
- PSA: 30.66
- Solubility: Not determined
ethyl isocyanopropionate 97 Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H312-H315-H319-H332-H334-H335
- Warning Statement: P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number:NA 1993 / PGIII
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
- Storage Condition:2-8°C
ethyl isocyanopropionate 97 Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-235051-5 g |
Ethyl isocyanopropionate, |
2920-08-3 | 5g |
¥3,407.00 | 2023-07-10 | ||
Enamine | EN300-7349758-0.05g |
ethyl 3-isocyanopropanoate |
2920-08-3 | 95% | 0.05g |
$44.0 | 2023-05-30 | |
Enamine | EN300-7349758-1.0g |
ethyl 3-isocyanopropanoate |
2920-08-3 | 95% | 1g |
$190.0 | 2023-05-30 | |
Aaron | AR002YD8-250mg |
Propanoic acid, 3-isocyano-, ethyl ester |
2920-08-3 | 95% | 250mg |
$131.00 | 2025-02-13 | |
1PlusChem | 1P002Y4W-2.5g |
Propanoic acid, 3-isocyano-, ethyl ester |
2920-08-3 | 95% | 2.5g |
$539.00 | 2024-05-06 | |
Enamine | EN300-7349758-0.5g |
ethyl 3-isocyanopropanoate |
2920-08-3 | 95% | 0.5g |
$148.0 | 2023-05-30 | |
Enamine | EN300-7349758-0.25g |
ethyl 3-isocyanopropanoate |
2920-08-3 | 95% | 0.25g |
$94.0 | 2023-05-30 | |
Enamine | EN300-7349758-2.5g |
ethyl 3-isocyanopropanoate |
2920-08-3 | 95% | 2.5g |
$386.0 | 2023-05-30 | |
Enamine | EN300-7349758-0.1g |
ethyl 3-isocyanopropanoate |
2920-08-3 | 95% | 0.1g |
$66.0 | 2023-05-30 | |
Enamine | EN300-7349758-5.0g |
ethyl 3-isocyanopropanoate |
2920-08-3 | 95% | 5g |
$487.0 | 2023-05-30 |
ethyl isocyanopropionate 97 Related Literature
-
Christopher P. Gordon,Kelly A. Young,Lacey Hizartzidis,Fiona M. Deane,Adam McCluskey Org. Biomol. Chem. 2011 9 1419
-
Trieu N. Trinh,Eileen A. McLaughlin,Mohammed K. Abdel-Hamid,Christopher P. Gordon,Ilana R. Bernstein,Victoria Pye,Peter Cossar,Jennette A. Sakoff,Adam McCluskey Org. Biomol. Chem. 2016 14 6304
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2920-08-3)ethyl isocyanopropionate 97

Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):202/454/561